Cas no 2679929-66-7 ((3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679929-66-7
• MF: C₁₁H₈Cl₂F₃NO₃
• MW: 330.087331771851
• CID: 5619558
• PubChem ID: 165925842
• Update Time: 2025-11-01

(3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679929-66-7
• EN300-28295477
• (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H8Cl2F3NO3/c12-6-3-1-2-5(9(6)13)7(4-8(18)19)17-10(20)11(14,15)16/h1-3,7H,4H2,(H,17,20)(H,18,19)/t7-/m0/s1
• InChI Key： DNXYPLXUFAAWGJ-ZETCQYMHSA-N
• SMILES： ClC1C(=CC=CC=1[C@H](CC(=O)O)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 328.9833330g/mol
• Monoisotopic Mass: 328.9833330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679929-66-7)

The compound (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, identified by its CAS number 2679929-66-7, is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable biological activity, making it a subject of intense research and development. Its unique structural features, including the presence of a chiral center and specific functional groups, contribute to its potential as a pharmacological agent.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The structural motif of (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid aligns well with this trend. The dichlorophenyl group and the trifluoroacetamide moiety are known to interact with various biological targets, making this compound a promising candidate for drug discovery. Specifically, the trifluoroacetamide group enhances metabolic stability while maintaining potent biological activity, which is a critical factor in the design of effective pharmaceuticals.

The stereochemistry of this compound is another key aspect that warrants detailed investigation. The (3S) configuration at the chiral center plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, and understanding these differences is essential for optimizing drug efficacy and minimizing side effects. Current research in this area is focused on elucidating the relationship between stereochemistry and biological activity, which could lead to the development of more effective and safer drugs.

Recent studies have highlighted the potential of (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid as a lead compound for the development of novel therapeutics. For instance, preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and pain perception. These pathways are implicated in a wide range of diseases, including chronic pain disorders and inflammatory conditions. The ability of this compound to interact with these pathways suggests its potential as a therapeutic agent for such conditions.

Additionally, the structural features of this compound make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach is often employed in drug discovery pipelines to identify more potent and selective drug candidates. The dichlorophenyl group, in particular, offers opportunities for further chemical manipulation to enhance binding affinity and reduce off-target effects.

The synthesis of (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high yields and enantiomeric purity. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound in animal models. These studies aim to provide evidence supporting its potential as a therapeutic agent before human trials can be initiated. The results from these studies will be critical in determining whether this compound progresses to clinical development. If successful, it could pave the way for new treatments targeting various diseases associated with dysregulated inflammatory responses or pain perception.

In conclusion, (3S)-3-(2,3-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679929-66-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound could play a vital role in addressing unmet medical needs.